Cas no 2138537-54-7 (2-(azetidin-3-yloxy)methyl-5-chloropyridine)

• Product Name: 2-(azetidin-3-yloxy)methyl-5-chloropyridine
• CAS No: 2138537-54-7
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 5856446
• PubChem ID: 165863070
• Update Time: 2025-06-07

2-(azetidin-3-yloxy)methyl-5-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yloxy)methyl-5-chloropyridine
• 2-[(azetidin-3-yloxy)methyl]-5-chloropyridine
• EN300-1146798
• 2138537-54-7

• Inchi： 1S/C9H11ClN2O/c10-7-1-2-8(12-3-7)6-13-9-4-11-5-9/h1-3,9,11H,4-6H2
• InChI Key： SHAYTOYMBOXEQD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)COC1CNC1

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-(azetidin-3-yloxy)methyl-5-chloropyridine

Introduction to 2-(azetidin-3-yloxy)methyl-5-chloropyridine (CAS No. 2138537-54-7)

2-(azetidin-3-yloxy)methyl-5-chloropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2138537-54-7, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic derivative features a pyridine core substituted with a chloro group at the 5-position and an azetidine moiety linked via an oxygen atom to a methyl group. The structural configuration of this compound positions it as a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The relevance of 2-(azetidin-3-yloxy)methyl-5-chloropyridine is underscored by its potential applications in medicinal chemistry. The pyridine ring is a common pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors. The presence of a chloro substituent enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug design. Furthermore, the azetidine ring introduces a cyclic amine functionality, which can serve as a point of attachment for further derivatization, enabling the creation of complex molecular architectures.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease pathways. 2-(azetidin-3-yloxy)methyl-5-chloropyridine has been explored as a precursor in the synthesis of compounds that modulate key biological processes. For instance, derivatives of this molecule have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. The azetidine ring, in particular, has been recognized for its role in enhancing binding affinity to protein targets, making it a valuable component in structure-based drug design.

The synthesis of 2-(azetidin-3-yloxy)methyl-5-chloropyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the azetidine moiety typically involves cyclization reactions, while the chloro substitution can be achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution techniques. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of 2-(azetidin-3-yloxy)methyl-5-chloropyridine is its versatility in medicinal chemistry. Researchers have utilized this compound as a building block to create libraries of novel molecules for high-throughput screening (HTS). This approach has led to the identification of several lead compounds with therapeutic potential. For example, derivatives of this scaffold have been investigated for their anti-inflammatory and anti-proliferative properties. The ability to modify different functional groups on the molecule allows for fine-tuning of its pharmacological profile, making it an indispensable tool in drug discovery.

The pharmacokinetic properties of 2-(azetidin-3-yloxy)methyl-5-chloropyridine are also worth examining. The chloro group contributes to its metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, the presence of polar functional groups enhances solubility in aqueous environments, which is crucial for oral bioavailability. These characteristics make it an ideal candidate for further development into a drug candidate that can be administered via multiple routes.

In conclusion, 2-(azetidin-3-yloxy)methyl-5-chloropyridine (CAS No. 2138537-54-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable intermediate in the synthesis of biologically active molecules. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in developing next-generation drugs.